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Compound of Interest

Compound Name: Carmichaenine D

Cat. No.: B15589854 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical guide on Carmichaenine D, a diterpenoid

alkaloid.

Core Data Presentation
This section summarizes the fundamental physicochemical properties of Carmichaenine D.

Property Value Source

CAS Number 2065228-62-6 Alfa Chemistry

Molecular Weight 513.63 g/mol Alfa Chemistry

Molecular Formula C29H39NO7 Alfa Chemistry

Introduction to Carmichaenine D and Related
Diterpenoid Alkaloids
Carmichaenine D is a C19-diterpenoid alkaloid, a class of natural products predominantly

found in plants of the Aconitum and Delphinium genera. While specific research on

Carmichaenine D is limited, the broader family of diterpenoid alkaloids from Aconitum species

is known for a wide range of pharmacological activities. These compounds have been
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traditionally used in various forms of medicine and are the subject of ongoing scientific

investigation for their therapeutic potential.

The biological activities associated with diterpenoid alkaloids are diverse and include anti-

inflammatory, analgesic, and antitumor effects. The mechanisms underlying these activities

often involve the modulation of key cellular signaling pathways. Given its structural similarity to

other pharmacologically active diterpenoid alkaloids, it is plausible that Carmichaenine D may

exhibit similar biological properties.

Potential Signaling Pathway Involvement
Based on studies of related diterpenoid alkaloids from Aconitum carmichaelii, the Mitogen-

Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways are

likely targets. These pathways are central to the regulation of inflammation and cell survival.
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To cite this document: BenchChem. [Carmichaenine D: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589854#carmichaenine-d-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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